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Compound of Interest

Compound Name: N-(2-Bromoethyl)urethane

CAS No.: 7452-78-0

Cat. No.: B125431

Get Quote

Abstract This technical guide provides a rigorous spectroscopic analysis of N-(2-
Bromoethyl)urethane (Ethyl N-(2-bromoethyl)carbamate), a critical intermediate in the

synthesis of oxazolidinones and nitrogen mustard analogs. We synthesize data from Nuclear

Magnetic Resonance (NMR), Infrared Spectroscopy (IR), and Mass Spectrometry (MS) to

establish a definitive structural fingerprint. Special emphasis is placed on distinguishing the

target molecule from its common cyclization impurity, 2-oxazolidinone, and interpreting the

isotopic signatures characteristic of brominated alkyl carbamates.

Introduction and Synthetic Context
N-(2-Bromoethyl)urethane (

) serves as a bifunctional building block containing an electrophilic alkyl bromide and a
nucleophilic carbamate nitrogen. Its primary utility lies in pharmacophore development, where it
acts as a "linker" reagent or a precursor to cyclic carbamates.

Understanding its spectroscopic identity is inseparable from its synthesis. The compound is

typically generated via the Schotten-Baumann reaction of 2-bromoethylamine hydrobromide

with ethyl chloroformate.
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Synthetic Pathway & Impurity Logic
The characterization challenge arises not just from the molecule itself, but from its propensity to

undergo intramolecular cyclization under basic conditions, yielding 2-oxazolidinone.
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Figure 1: Synthetic pathway and potential degradation to the cyclic impurity.

Experimental Protocols
To ensure reproducibility, the following instrument parameters and sample preparation methods

are recommended.

Sample Preparation
NMR: Dissolve 10–15 mg of sample in 0.6 mL of

. Tetramethylsilane (TMS) is used as the internal standard (

ppm). Note:

may be used to observe the labile N-H proton more clearly, though it may shift the signal
downfield.

IR: Analyze as a neat oil using Attenuated Total Reflectance (ATR) on a diamond crystal. If

the sample is solid (low melting point), a KBr pellet is acceptable but ATR is preferred for

hygroscopic bromides.

MS: Dilute to 10 µg/mL in Methanol/Water (50:50) with 0.1% Formic Acid for ESI+.
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Structural Elucidation
Infrared Spectroscopy (FT-IR)
The IR spectrum provides the first "fingerprint" confirmation of the carbamate functionality and

the alkyl halide.

Functional Group
Frequency (

)
Intensity Assignment / Notes

N-H Stretch 3300 – 3400 Medium, Broad

Characteristic of

secondary

carbamates (free N-

H).

C-H Stretch 2950 – 2980 Medium
Alkyl C-H (Ethyl group

and ethylene bridge).

C=O Stretch 1690 – 1720 Strong

Diagnostic. Urethane

carbonyl. (Amide I

band).[1]

Amide II 1520 – 1540 Medium

N-H bending / C-N

stretching

combination.

C-O Stretch 1240 – 1260 Strong
Ester linkage (

).

C-Br Stretch 550 – 650 Medium/Weak

Alkyl bromide stretch.

Often obscured in

fingerprint region.

Technical Insight: A shift of the Carbonyl band to ~1750

suggests cyclization to 2-oxazolidinone, as cyclic carbamates (5-membered rings) exhibit
higher frequency absorption due to ring strain.

Nuclear Magnetic Resonance (NMR)
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3.2.1

H NMR (400 MHz,

)
The proton spectrum is defined by the ethyl ester system and the ethylene bridge.

Position
Shift (

, ppm)
Multiplicity Integration

Coupling (

, Hz)
Assignment

NH 5.0 – 5.5 Broad Singlet 1H -

Carbamate

N-H

(Exchangeabl

e).

4.12 Quartet 2H 7.1
Ethyl ester

methylene.

3.55 – 3.65 Multiplet/q 2H ~6.0

Methylene

adjacent to

Nitrogen.

3.45 – 3.50 Triplet 2H ~6.0

Methylene

adjacent to

Bromine.

1.25 Triplet 3H 7.1
Ethyl ester

methyl.

Critical Analysis:

The Ethylene Bridge: The signals for

and

are chemically distinct but magnetically similar. In

, they often appear as a complex overlapping multiplet or two closely spaced triplets. The

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125431?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


is typically slightly downfield of the

due to the anisotropy of the carbamate carbonyl, though this depends on concentration and
solvent.

Coupling: The

signal often appears as a quartet (pseudo-quartet) due to coupling with both the adjacent

and the NH proton.

3.2.2

C NMR (100 MHz,

)
Carbon NMR provides unambiguous confirmation of the carbon skeleton without the complexity

of proton coupling.

Shift (

, ppm)
Carbon Type Assignment

156.5 Quaternary (C=O) Carbamate Carbonyl.

61.2
Secondary (

)
(Ethyl ester).

42.5
Secondary (

)
(Linker).

32.1
Secondary (

)
(Linker).

14.6
Primary (

)
Methyl group.
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Mass Spectrometry (MS)
Mass spectrometry is definitive for this compound due to the unique isotopic abundance of

Bromine (

:

1:1).

Ionization Mode: Electron Impact (EI) or Electrospray Ionization (ESI+).

Molecular Ion:

m/z 195 (

,

)

m/z 197 (

,

)

Intensity Ratio: 1:1 (The "Twin Peaks" signature).

Fragmentation Pathway (EI)
The fragmentation follows standard carbamate cleavage rules, dominated by the stability of the

ethyl cation and the loss of the bromine radical.
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Figure 2: Primary fragmentation pathways observed in Electron Impact MS.

Stability and Impurity Profiling
The Cyclization Threat
Researchers must be aware that N-(2-Bromoethyl)urethane is a "masked" oxazolidinone.

Upon heating (>60°C) or exposure to strong base, the urethane nitrogen deprotonates and

attacks the carbon bearing the bromine.

Reaction: Intramolecular Nucleophilic Substitution (

).

Product: 2-Oxazolidinone + Ethyl Bromide (or Ethanol/HBr depending on conditions).

Detection:

TLC: The cyclic product is much more polar than the starting bromide.

NMR: Loss of the ethyl group signals (quartet at 4.12, triplet at 1.25) and the convergence

of the ethylene bridge signals into a symmetric multiplet pattern typical of the ring system.
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Safety & Handling
Warning: N-(2-Bromoethyl)urethane is an alkylating agent. It bears structural similarity to

nitrogen mustards (though it is a hemi-mustard).

Hazard: Potential mutagen/carcinogen. Causes skin and eye irritation.

PPE: Double nitrile gloves, chemical safety goggles, and handling strictly within a fume

hood.

Decontamination: Treat spills with 10% aqueous sodium thiosulfate to quench the alkylating

potential before disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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